Cas no 1111108-21-4 (5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one)

5-(2-Fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one is a fluorinated pyrimidinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-fluoro-4-methoxyphenyl substituent, which may enhance metabolic stability and bioavailability compared to non-fluorinated analogs. The pyrimidin-2-one core offers a versatile scaffold for further functionalization, making it valuable in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The fluorine atom at the ortho position and the methoxy group at the para position contribute to its electronic and steric properties, potentially influencing binding affinity and selectivity. This compound is suitable for exploratory synthesis in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents.
5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one structure
1111108-21-4 structure
Product Name:5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one
CAS No:1111108-21-4
MF:C11H9FN2O2
MW:220.199765920639
MDL:MFCD11876827
CID:2606671
PubChem ID:53222317
Update Time:2025-05-28

5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one
    • 5-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%
    • 5-(2-Fluoro-4-methoxyphenyl)pyrimidin-2(1H)-one
    • 5-(2-FLUORO-4-METHOXYPHENYL)-2-HYDROXYPYRIMIDINE
    • 1111108-21-4
    • DTXSID20686820
    • 5-(2-Fluoro-4-methoxyphenyl)pyrimidin-2-ol
    • MFCD11876827
    • MDL： MFCD11876827
    • Inchi： 1S/C11H9FN2O2/c1-16-8-2-3-9(10(12)4-8)7-5-13-11(15)14-6-7/h2-6H,1H3,(H,13,14,15)
    • InChI Key： RQCUEKALWOOMCV-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=CC=1C1C=NC(NC=1)=O)OC

Computed Properties

  • Exact Mass: 220.06480570Da
  • Monoisotopic Mass: 220.06480570Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 50.7Ų

5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322837-5 g
5-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%; .
 1111108-21-4 95%
5g
 €1159.00 2023-04-26
abcr
AB322837-5g
5-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%; .
 1111108-21-4 95%
5g
 €1159.00 2025-02-14

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